![molecular formula C24H19N B1286518 Bis(3-biphenylyl)amine CAS No. 169224-65-1](/img/structure/B1286518.png)
Bis(3-biphenylyl)amine
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Overview
Description
Synthesis Analysis
The synthesis of bis compounds can involve various strategies, including palladium-catalyzed reactions, as seen in the synthesis of bis(amine anhydride)s , and the chlorodisplacement method used to prepare biphenyl unit-containing diamines . These methods highlight the importance of catalysis and the careful selection of reaction conditions to achieve the desired bis compounds. While bis(3-biphenylyl)amine is not explicitly synthesized in these papers, similar synthetic approaches could potentially be applied.
Molecular Structure Analysis
The molecular structure of bis compounds can be quite complex, with the potential for noncoplanar and twisted configurations due to the presence of biphenyl units, as seen in the synthesis of new aromatic poly(ether benzoxazole)s . The structure of this compound would likely feature a biphenyl core with amine substituents, which could influence its electronic properties and reactivity.
Chemical Reactions Analysis
Bis compounds can participate in a variety of chemical reactions. For instance, bis(carbodiimides) can react with secondary amines to give symmetrically substituted products , and bis(phenylalkyl)amines have been shown to be selective antagonists of NMDA receptors . These examples demonstrate the reactivity of bis compounds and their potential applications in medicinal chemistry.
Physical and Chemical Properties Analysis
The physical and chemical properties of bis compounds are influenced by their molecular structures. For example, the incorporation of bulky, propeller-shaped triphenylamine units along the polymer backbone can lead to good solubility and high thermal properties in polyimides . Similarly, the presence of ether linkages and biphenyl units can affect the solubility and thermal stability of poly(ether benzoxazole)s . These properties are crucial for the practical applications of bis compounds in materials science.
Scientific Research Applications
Catalysis
Bis(3-biphenylyl)amine and its derivatives have been explored in the catalysis domain, particularly in the context of alkane oxidation. Iron(II), manganese(II), and cobalt(II) complexes containing tetradentate biphenyl-bridged ligands, which involve structural motifs related to this compound, have been synthesized and evaluated for their catalytic properties in the oxidation of cyclohexane using H2O2 as the oxidant. The study found that only iron complexes showed catalytic activity under the conditions used, although the conversions and selectivities were low, indicating a predominant free radical auto-oxidation mechanism (Britovsek et al., 2006).
Synthetic Chemistry
In synthetic chemistry, this compound derivatives have been utilized in the preparation of poly(amido-amine)s (PAAs), which are synthesized via stepwise polyaddition of primary or secondary aliphatic amines to bis(acrylamide)s. These polymers are notable for their solubility in water and other polar solvents, and their potential in biomedical applications due to their biocompatibility and biodegradability (Ferruti et al., 2002).
Material Science
Research in material science has explored the synthesis and characterization of organosoluble polyimides based on 1,1‐bis[4‐(3,4‐aminophenoxy)phenyl]cyclohexane, a compound closely related to this compound. These polyimides, synthesized via different procedures, exhibited good film-forming ability, thermal stability, and tensile properties, highlighting the potential of this compound derivatives in the development of high-performance materials (Yang et al., 2001).
Safety and Hazards
properties
IUPAC Name |
3-phenyl-N-(3-phenylphenyl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N/c1-3-9-19(10-4-1)21-13-7-15-23(17-21)25-24-16-8-14-22(18-24)20-11-5-2-6-12-20/h1-18,25H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXOCTSJQHHCASE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC=C2)NC3=CC=CC(=C3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40597742 |
Source
|
Record name | N-([1,1'-Biphenyl]-3-yl)[1,1'-biphenyl]-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40597742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169224-65-1 |
Source
|
Record name | N-([1,1'-Biphenyl]-3-yl)[1,1'-biphenyl]-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40597742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(3-biphenylyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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